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Compound of Interest

Compound Name: 3-Methylcyclobutanol

Cat. No.: B1603523 Get Quote

In-Depth Technical Guide to 3-
Methylcyclobutanol
CAS Number: 20939-64-4

This technical guide provides a comprehensive overview of 3-methylcyclobutanol, focusing

on its chemical identity, safety data, and handling protocols. The information is intended for

researchers, scientists, and professionals in drug development and other scientific fields.

Chemical and Physical Properties
3-Methylcyclobutanol is a colorless liquid with the chemical formula C₅H₁₀O.[1][2] It is also

known by its IUPAC name, 3-methylcyclobutan-1-ol.[1]
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Property Value Source

CAS Number 20939-64-4 [1]

Molecular Formula C₅H₁₀O [1][2]

Molecular Weight 86.13 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point 133-134 °C

Density 0.979±0.06 g/cm³ (Predicted)

Storage Temperature
Room Temperature; Sealed in

dry, 2-8°C
[1][2]

Safety Data Sheet Summary
A complete Safety Data Sheet (SDS) for 3-methylcyclobutanol (CAS 20939-64-4) is not

readily available in public databases. The following information is compiled from aggregated

sources and SDS for structurally similar compounds. It should be used for guidance only, and a

substance-specific risk assessment should always be conducted before handling.

GHS Hazard Identification
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Pictogram Signal Word Hazard Class Hazard Statement

Warning
Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor[3]

Warning

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation[3]

Warning

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation[3]

Warning

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

H335: May cause

respiratory irritation[3]

Precautionary Statements
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Type Statement

Prevention

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[4] P261: Avoid breathing mist,

vapours or spray.[4] P264: Wash hands and

face thoroughly after handling. P271: Use only

outdoors or in a well-ventilated area.[4] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[4]

Response

P302+P352: IF ON SKIN: Wash with plenty of

water. P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] P312: Call a POISON

CENTER or doctor if you feel unwell.

P332+P313: If skin irritation occurs: Get medical

advice/attention. P337+P313: If eye irritation

persists: Get medical advice/attention.

P370+P378: In case of fire: Use dry chemical,

CO₂, water spray or alcohol-resistant foam to

extinguish.

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[4] P403+P235:

Store in a well-ventilated place. Keep cool.[4]

P405: Store locked up.[4]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[4]

Experimental Protocols
Detailed experimental protocols involving 3-methylcyclobutanol are not available in the

provided search results. However, based on its identified hazards, the following general
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laboratory procedures are recommended.

Handling Protocol
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of vapors. Use explosion-proof electrical and lighting equipment.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualizations
Chemical Structure of 3-Methylcyclobutanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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